Cas no 1396759-77-5 (N-[2-(furan-3-yl)-2-hydroxyethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide)

• Product Name: N-[2-(furan-3-yl)-2-hydroxyethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide
• CAS No: 1396759-77-5
• MF: C₁₅H₁₃F₃N₂O₄
• MW: 342.269934415817
• CID: 5401530
• Update Time: 2025-06-20

N-[2-(furan-3-yl)-2-hydroxyethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-3-yl)-2-hydroxyethyl]-N'-[4-(trifluoromethyl)phenyl]oxamide
• Ethanediamide, N1-[2-(3-furanyl)-2-hydroxyethyl]-N2-[4-(trifluoromethyl)phenyl]-
• N-[2-(furan-3-yl)-2-hydroxyethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide

• Inchi： 1S/C15H13F3N2O4/c16-15(17,18)10-1-3-11(4-2-10)20-14(23)13(22)19-7-12(21)9-5-6-24-8-9/h1-6,8,12,21H,7H2,(H,19,22)(H,20,23)
• InChI Key： PNXSBXKMAXTAAJ-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=COC=1)O)(=O)C(NC1=CC=C(C(F)(F)F)C=C1)=O

Additional information on N-[2-(furan-3-yl)-2-hydroxyethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide

Introduction to N-[2-(furan-3-yl)-2-hydroxyethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide (CAS No. 1396759-77-5)

N-[2-(furan-3-yl)-2-hydroxyethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1396759-77-5, represents a novel molecular entity with a unique structural framework that combines a furan moiety and a trifluoromethyl group, both of which are known for their diverse biological activities and synthetic utility. The presence of these functional groups makes the compound a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural composition of N-[2-(furan-3-yl)-2-hydroxyethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide includes an ethylene diamide backbone, which is a well-established scaffold in the development of bioactive molecules. The furan-3-yl substituent at the second position of the ethylene diamide introduces a heterocyclic aromatic ring, which is known to enhance binding affinity and metabolic stability in drug molecules. On the other hand, the trifluoromethyl group at the fourth position of the phenyl ring contributes to lipophilicity and can modulate the pharmacokinetic properties of the compound. This combination of structural features positions the compound as a versatile building block for the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. The compound N-[2-(furan-3-yl)-2-hydroxyethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide has been investigated for its potential applications in oncology and anti-inflammatory therapies. Studies have shown that molecules containing both furan and trifluoromethyl groups exhibit significant inhibitory activity against certain kinases and enzymes involved in cancer progression. Additionally, these structural motifs have been reported to improve drug solubility and reduce metabolic degradation, thereby enhancing therapeutic efficacy.

The synthesis of N-[2-(furan-3-yl)-2-hydroxyethyl]-N'-[4-(trifluoromethyl)phenyl]ethanediamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the furan-3-yl group typically involves nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions, while the incorporation of the trifluoromethyl group can be achieved through halogenation or metal-mediated triflation processes. Advanced synthetic techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

The pharmacological profile of N-[2-(furan-3-yl)-2-hydroxyethyl]-N'-[4-(trifluoromethyl strong>)phenyl]ethanediamide has been evaluated through in vitro and in vivo studies. Preliminary results indicate that this compound exhibits moderate to high binding affinity for several target proteins, suggesting its potential as an inhibitor or modulator in therapeutic contexts. The hydroxyethyl side chain provides a site for further derivatization, allowing chemists to fine-tune pharmacokinetic properties such as bioavailability and tissue distribution. Additionally, computational modeling studies have been conducted to predict binding interactions and optimize molecular design.

The role of computational chemistry in drug discovery has become increasingly prominent, particularly in the design and optimization of novel compounds like N-[2-(< strongfahrt